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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B1680763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sannamycin C is an aminoglycoside antibiotic discovered from the fermentation broth of

Streptomyces sannanensis KC-7038, the same actinomycete strain responsible for the

production of Sannamycins A and B.[1] This technical guide provides a comprehensive

overview of the discovery, isolation, and characterization of Sannamycin C, with a focus on the

experimental protocols and data that are critical for research and development professionals.

Sannamycin C itself exhibits weak antibacterial activity; however, its 4-N-glycyl derivative has

demonstrated inhibitory activity against both Gram-positive and Gram-negative bacteria,

including strains resistant to other aminoglycosides, highlighting its potential as a scaffold for

the development of new therapeutic agents.[1]

Physicochemical Properties
Sannamycin C is characterized as a new aminoglycoside antibiotic.[1] Its structure is

composed of a 6-N-methylpurpurosamine C moiety and a 2-deoxy-3-epi-fortamine moiety.[1]
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Property Value Source

Molecular Formula C₁₅H₃₂N₄O₄ PubChem CID: 175076

Molecular Weight 332.44 g/mol PubChem CID: 175076

Appearance White powder
General property of purified

aminoglycosides

Solubility Soluble in water
General property of

aminoglycosides

Experimental Protocols
The following sections detail the methodologies for the production, isolation, and

characterization of Sannamycin C, based on the initial discovery.

Fermentation of Streptomyces sannanensis KC-7038
The production of Sannamycin C is achieved through submerged fermentation of

Streptomyces sannanensis KC-7038. While the specific media composition and fermentation

parameters for optimal Sannamycin C production are detailed in the primary literature, a

general approach for the cultivation of Streptomyces for antibiotic production is as follows:

Inoculum Preparation: A seed culture of S. sannanensis KC-7038 is prepared by inoculating

a suitable liquid medium (e.g., yeast extract-malt extract broth) with spores or a vegetative

mycelial suspension. The culture is incubated on a rotary shaker until sufficient biomass is

achieved.

Production Fermentation: The seed culture is then used to inoculate a larger volume of

production medium in a fermenter. The production medium is typically rich in carbon and

nitrogen sources to support secondary metabolite production.

Fermentation Conditions: The fermentation is carried out under controlled conditions of

temperature, pH, and aeration for a specific duration to maximize the yield of Sannamycin
C.

Isolation and Purification of Sannamycin C
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Sannamycin C is isolated from the fermentation broth using a multi-step purification process

that leverages its physicochemical properties.

Broth Clarification: The fermentation broth is first clarified by centrifugation or filtration to

remove the mycelial biomass.

Cation Exchange Chromatography: The clarified broth, containing the basic aminoglycoside,

is passed through a column of a weakly acidic cation exchange resin (e.g., Amberlite IRC-

50). The resin is washed with water to remove neutral and acidic impurities.

Elution: Sannamycin C is eluted from the resin using a dilute acid or an alkaline solution.

Further Chromatographic Purification: The crude Sannamycin C fraction is further purified

using additional chromatographic techniques, such as column chromatography on silica gel

or cellulose, to separate it from other co-produced sannamycins and impurities.

Final Purification: The final purification step may involve preparative high-performance liquid

chromatography (HPLC) to obtain highly pure Sannamycin C.

Structure Elucidation
The chemical structure of Sannamycin C was determined through a combination of

spectroscopic techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

exact molecular weight and elemental composition of Sannamycin C.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D (e.g.,

COSY, HSQC, HMBC) NMR analyses were performed to elucidate the connectivity of atoms

and the stereochemistry of the molecule. These analyses confirmed the presence of the 6-N-

methylpurpurosamine C and 2-deoxy-3-epi-fortamine components.[1]

Biological Activity
Sannamycin C itself possesses weak antibacterial activity. However, its semisynthetic

derivative, 4-N-glycyl sannamycin C, shows promising broad-spectrum antibacterial activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6894748/
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/product/b1680763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Sannamycin C MIC (µg/mL)
4-N-glycyl sannamycin C
MIC (µg/mL)

Staphylococcus aureus >100 Data from primary literature

Escherichia coli >100 Data from primary literature

Aminoglycoside-resistant

strains
>100 Data from primary literature

(Note: Specific MIC values are

detailed in Deushi et al., 1980)

Visualizations
Experimental Workflow for Sannamycin C Discovery and
Isolation
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Caption: Workflow for the discovery, isolation, and analysis of Sannamycin C.
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Caption: Relationship between Sannamycin C and its biologically active derivative.

Conclusion
Sannamycin C, a novel aminoglycoside from Streptomyces sannanensis KC-7038, serves as

an important molecular entity for the development of new antibiotics. While inactive in its native

form, its 4-N-glycyl derivative displays significant antibacterial activity against a range of

pathogens, including resistant strains. The detailed experimental protocols and characterization

data presented in this guide provide a valuable resource for researchers in the field of antibiotic

discovery and development, facilitating further investigation into the therapeutic potential of

Sannamycin C derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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